Cas no 329222-78-8 (5-(2-Chloro-5-nitrophenyl)-2-furaldehyde)

• Product Name: 5-(2-Chloro-5-nitrophenyl)-2-furaldehyde
• CAS No: 329222-78-8
• MF: C₁₁H₆ClNO₄
• MW: 251.622642040253
• MDL: MFCD00732250
• CID: 303928
• PubChem ID: 619666
• Update Time: 2025-11-01

5-(2-Chloro-5-nitrophenyl)-2-furaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-5-nitro-phenyl)-furan-2-carbaldehyde
• 5-(2-Chloro-5-nitrophenyl)-2-furaldehyde
• 5-(2-chloro-5-nitrophenyl)furan-2-carbaldehyde
• TOS-BB-0635
• 5-(2-Chloro-5-nitro-phenyl)-furan-2-carbaldeh yde
• J-018943
• 5-(2-chloro-5-nitrophenyl)-2-furancarboxaldehyde
• SR-01000147449
• MFCD00732250
• BB 0245575
• 5-(2-chloro-5-nitro-phenyl)furan-2-carbaldehyde
• Furane-2-carboxaldehyde, 5-(2-chloro-5-nitrophenyl)-
• 5-(2-chloranyl-5-nitro-phenyl)furan-2-carbaldehyde
• 329222-78-8
• SR-01000147449-1
• VS-04956
• 5-(2-Chloro-5-nitrophenyl)-2-furaldehyde #
• A821521
• CS-0217906
• AKOS000108264
• AKOS015922323
• Z57727980
• FT-0644430
• DTXSID70347277
• EN300-92363
• DIZCCNXYIFDHAX-UHFFFAOYSA-N
• ALBB-007094
• BBL015529
• STK054191
• DB-048298

• MDL： MFCD00732250
• Inchi： 1S/C11H6ClNO4/c12-10-3-1-7(13(15)16)5-9(10)11-4-2-8(6-14)17-11/h1-6H
• InChI Key： DIZCCNXYIFDHAX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1=CC=C(C=O)O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.99900
• Monoisotopic Mass: 250.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.454
• Boiling Point: 408.8°C at 760 mmHg
• Flash Point: 201.1°C
• Refractive Index: 1.627
• PSA: 76.03000
• LogP: 3.84390

5-(2-Chloro-5-nitrophenyl)-2-furaldehyde Security Information

• HazardClass：IRRITANT

Additional information on 5-(2-Chloro-5-nitrophenyl)-2-furaldehyde

Introduction to 5-(2-Chloro-5-nitrophenyl)-2-furaldehyde (CAS No. 329222-78-8)

5-(2-Chloro-5-nitrophenyl)-2-furaldehyde, a compound with the chemical formula C₇H₃ClN₂O₃, is a significant molecule in the field of pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a furaldehyde group and a nitro-substituted chlorophenyl ring. The presence of these functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active agents.

The CAS number 329222-78-8 is a unique identifier for this compound, ensuring precise identification and differentiation in scientific literature and industrial applications. The furaldehyde moiety is particularly noteworthy as it serves as a key reactive site in organic synthesis, enabling the formation of diverse chemical bonds and functional transformations. This property is exploited in the development of novel therapeutic agents where precise molecular modifications are crucial.

Recent advancements in medicinal chemistry have highlighted the potential of 5-(2-Chloro-5-nitrophenyl)-2-furaldehyde as a precursor in the synthesis of bioactive molecules. Its structural framework allows for modifications that can enhance binding affinity to biological targets, making it a valuable candidate for drug discovery programs. The chloro and nitro substituents on the phenyl ring contribute to the compound's reactivity and selectivity, which are essential factors in designing effective pharmaceuticals.

In particular, the nitro group has been extensively studied for its ability to participate in redox reactions, which can be harnessed in the development of prodrugs or activatable therapeutic agents. This feature is particularly relevant in oncology research, where targeted release of active pharmaceutical ingredients (APIs) is desired. The chloro substituent, on the other hand, provides a handle for further functionalization via nucleophilic aromatic substitution reactions, allowing for the introduction of diverse pharmacophores.

Current research in synthetic organic chemistry has demonstrated innovative strategies for utilizing 5-(2-Chloro-5-nitrophenyl)-2-furaldehyde in multi-step syntheses. For instance, recent studies have explored its role in constructing complex heterocyclic scaffolds that are prevalent in many biologically active compounds. These studies often leverage palladium-catalyzed cross-coupling reactions, where the furaldehyde group acts as an electrophile, facilitating the formation of carbon-carbon bonds with various nucleophiles.

The compound's utility extends beyond academic research; it has been incorporated into industrial processes for the production of fine chemicals and intermediates. Its stability under various reaction conditions makes it a reliable building block for large-scale syntheses. Moreover, its compatibility with green chemistry principles has been noted, as it can be synthesized using environmentally benign methods that minimize waste and hazardous byproducts.

From a pharmacological perspective, derivatives of 5-(2-Chloro-5-nitrophenyl)-2-furaldehyde have shown promise in preclinical studies as potential treatments for various diseases. For example, modifications to the nitro group have led to compounds with anti-inflammatory properties, while alterations to the furaldehyde moiety have resulted in molecules with antimicrobial activity. These findings underscore the importance of this compound as a scaffold for drug development.

The synthesis of 5-(2-Chloro-5-nitrophenyl)-2-furaldehyde itself involves well-established organic transformations that highlight its accessibility to synthetic chemists. Key steps typically include nitration and chlorination of phenolic precursors followed by formylation to introduce the furaldehyde group. Advances in catalytic methods have further refined these processes, making them more efficient and scalable.

In conclusion, 5-(2-Chloro-5-nitrophenyl)-2-furaldehyde (CAS No. 329222-78-8) represents a significant asset in pharmaceutical research due to its structural versatility and reactivity. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery and development. As research continues to uncover new applications for this compound, its relevance is expected to grow further, solidifying its place as a cornerstone molecule in medicinal chemistry.